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Compound of Interest

Compound Name: 3-Hydroxypropanethioamide

Cat. No.: B15324363 Get Quote

An In-depth Technical Guide to 3-Hydroxypropanethioamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxypropanethioamide,

including its chemical properties, synthesis, and potential applications in research and drug

development.

Core Chemical Information
CAS Number: 92596-40-2

Molecular Formula: C₃H₇NOS

Physicochemical Properties
Property Value

Molecular Weight 105.14 g/mol

Appearance White to off-white solid (predicted)

Boiling Point Not available

Melting Point Not available

Solubility
Soluble in water and polar organic solvents

(predicted)
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Synthesis of 3-Hydroxypropanethioamide
While a specific, detailed experimental protocol for the synthesis of 3-
Hydroxypropanethioamide is not readily available in published literature, a general and

robust method for the synthesis of primary thioamides from nitriles can be adapted. The

following protocol is based on the reaction of a nitrile with a sulfide source.

Experimental Protocol: Synthesis from 3-
Hydroxypropionitrile
This procedure is a generalized method and may require optimization for 3-
Hydroxypropanethioamide.

Materials:

3-Hydroxypropionitrile

Sodium hydrosulfide (NaSH) or Hydrogen sulfide (H₂S) gas

Pyridine or Triethylamine (as a basic catalyst)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (as solvent)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

In a well-ventilated fume hood, dissolve 3-hydroxypropionitrile (1 equivalent) in the chosen

solvent (e.g., DCM or THF).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/product/b15324363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the basic catalyst (e.g., pyridine or triethylamine, 1.2 equivalents).

Cool the mixture to 0°C using an ice bath.

Slowly bubble hydrogen sulfide gas through the solution or add sodium hydrosulfide (1.2

equivalents) portion-wise.

Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding 1M HCl solution until the mixture is acidic.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Potential Biological and Pharmacological
Significance
Thioamides are a class of compounds with significant interest in medicinal chemistry due to

their diverse biological activities.[1][2] While specific data for 3-Hydroxypropanethioamide is

limited, the thioamide functional group is a key feature in several approved drugs and

investigational compounds.

Potential Applications in Drug Discovery:
Antimicrobial Agents: Thioamides are known to exhibit antibacterial and antifungal

properties.[1]

Anticancer Agents: Some thioamide-containing molecules have demonstrated cytotoxic

effects against various cancer cell lines.[2]
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Enzyme Inhibitors: The thioamide group can act as a bioisostere of the amide bond,

potentially leading to improved potency and pharmacokinetic properties in enzyme inhibitors.

Prodrugs: The unique chemical properties of thioamides can be exploited in the design of

prodrugs that release an active pharmacological agent under specific physiological

conditions.

Visualizations
Generalized Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis and purification of 3-
Hydroxypropanethioamide from its corresponding nitrile.
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Caption: Generalized workflow for the synthesis and purification of 3-
Hydroxypropanethioamide.

Potential Roles of Thioamides in Drug Discovery
This diagram illustrates the potential applications of thioamide-containing compounds in the

drug discovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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